Cas no 2137591-29-6 (6-Chloro-8-methylquinoline-5-sulfonyl fluoride)

• Product Name: 6-Chloro-8-methylquinoline-5-sulfonyl fluoride
• CAS No: 2137591-29-6
• MF: C₁₀H₇ClFNO₂S
• MW: 259.684483766556
• CID: 5929204
• PubChem ID: 165459069
• Update Time: 2025-06-12

6-Chloro-8-methylquinoline-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-methylquinoline-5-sulfonyl fluoride
• 2137591-29-6
• EN300-727287
• 6-Chloro-8-methylquinoline-5-sulfonyl fluoride

• Inchi： 1S/C10H7ClFNO2S/c1-6-5-8(11)10(16(12,14)15)7-3-2-4-13-9(6)7/h2-5H,1H3
• InChI Key： BDMZHZVXRGAWSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(=CC=CN=2)C=1S(=O)(=O)F

Computed Properties

• Exact Mass: 258.9870055g/mol
• Monoisotopic Mass: 258.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-Chloro-8-methylquinoline-5-sulfonyl fluoride

Exploring the Versatile Applications of 6-Chloro-8-methylquinoline-5-sulfonyl fluoride (CAS No. 2137591-29-6) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 6-Chloro-8-methylquinoline-5-sulfonyl fluoride (CAS No. 2137591-29-6) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This sulfonyl fluoride derivative is part of the quinoline family, a class of heterocyclic compounds known for their diverse biological activities and utility in material science. Researchers and industry professionals are increasingly focusing on this compound for its potential in drug discovery, bioconjugation, and catalysis, aligning with current trends in precision medicine and green chemistry.

The molecular structure of 6-Chloro-8-methylquinoline-5-sulfonyl fluoride features a chloro-substituted quinoline core coupled with a reactive sulfonyl fluoride group. This combination grants the compound exceptional reactivity, making it a valuable intermediate in click chemistry and proteomics research. Recent studies highlight its role in covalent inhibitor design, where its ability to form stable bonds with target proteins is leveraged for developing next-generation therapeutics. This aligns with the growing demand for targeted therapies in oncology and neurodegenerative diseases, topics frequently searched in academic and pharmaceutical circles.

From a synthetic perspective, 6-Chloro-8-methylquinoline-5-sulfonyl fluoride is prized for its compatibility with high-throughput screening (HTS) platforms. Its fluorosulfate moiety enables efficient labeling of biomolecules, a technique gaining traction in diagnostic assay development. Industry reports suggest a surge in queries related to fluorescent probes and chemical biology tools, where this compound’s photo-stability and water solubility offer distinct advantages over traditional reagents.

Environmental considerations further elevate the relevance of 2137591-29-6. As regulatory bodies emphasize sustainable synthesis, this compound’s potential in atom-economical reactions resonates with green chemistry advocates. Patent analyses reveal increasing applications in polymer modification and surface functionalization, addressing the need for eco-friendly materials—a hot topic in materials science forums and industrial R&D discussions.

Quality control of 6-Chloro-8-methylquinoline-5-sulfonyl fluoride remains critical, with HPLC purity and NMR characterization being common search terms among purchasers. The compound’s stability under ambient storage conditions and compatibility with automated synthesis systems make it a practical choice for laboratories adopting digital chemistry workflows. These attributes correlate with the rising popularity of lab automation solutions in recent literature.

Looking ahead, the intersection of computational chemistry and experimental validation promises new breakthroughs for CAS 2137591-29-6. Molecular docking studies suggest unexplored interactions with enzyme active sites, while QSAR modeling could optimize its pharmacokinetic profiles. Such multidisciplinary approaches reflect the compound’s adaptability to AI-driven drug design—a dominant theme in contemporary pharmaceutical innovation searches.

In conclusion, 6-Chloro-8-methylquinoline-5-sulfonyl fluoride exemplifies how specialized chemicals drive progress across scientific domains. Its dual utility in life sciences and industrial chemistry, combined with alignment with trending research themes, ensures its continued relevance. As synthetic methodologies advance and bioorthogonal chemistry expands, this compound is poised to remain at the forefront of molecular innovation.